3-Hydroxyhexadecanoic Acid Methyl Ester
3-Hydroxyhexadecanoic Acid Methyl Ester
3-hydroxy Palmitic acid methyl ester (3-OH PAME) is an esterized long-chain fatty acid involved in quorum sensing in R. solanacearum, a bacteria that causes lethal wilting in plants. 3-OH-PAME (175 nM) increases levels of PhcA-regulated virulence factors, greater than 20-, 30-, and 25-fold for EPS I, EGL, and PME, respectively, in the AW1-83 strain of R. solanacearum.
Brand Name:
Vulcanchem
CAS No.:
51883-36-4
VCID:
VC0142827
InChI:
InChI=1S/C17H34O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-16(18)15-17(19)20-2/h16,18H,3-15H2,1-2H3
SMILES:
CCCCCCCCCCCCCC(CC(=O)OC)O
Molecular Formula:
C17H34O3
Molecular Weight:
286.4 g/mol
3-Hydroxyhexadecanoic Acid Methyl Ester
CAS No.: 51883-36-4
Reference Standards
VCID: VC0142827
Molecular Formula: C17H34O3
Molecular Weight: 286.4 g/mol
| CAS No. | 51883-36-4 |
|---|---|
| Product Name | 3-Hydroxyhexadecanoic Acid Methyl Ester |
| Molecular Formula | C17H34O3 |
| Molecular Weight | 286.4 g/mol |
| IUPAC Name | methyl 3-hydroxyhexadecanoate |
| Standard InChI | InChI=1S/C17H34O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-16(18)15-17(19)20-2/h16,18H,3-15H2,1-2H3 |
| Standard InChIKey | YBTWUESFQWFDMR-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCC(CC(=O)OC)O |
| Canonical SMILES | CCCCCCCCCCCCCC(CC(=O)OC)O |
| Appearance | Unit:25 mgSolvent:nonePurity:98+%Physical solid |
| Description | 3-hydroxy Palmitic acid methyl ester (3-OH PAME) is an esterized long-chain fatty acid involved in quorum sensing in R. solanacearum, a bacteria that causes lethal wilting in plants. 3-OH-PAME (175 nM) increases levels of PhcA-regulated virulence factors, greater than 20-, 30-, and 25-fold for EPS I, EGL, and PME, respectively, in the AW1-83 strain of R. solanacearum. |
| Synonyms | Methyl 3-Hydroxyhexadecanoate; Methyl 3-Hydroxypalmitate; 3-OH PAME; |
| Reference | 1. A. Flavier et al. “Identification of 3-hydroxypalmitic acid methyl ester as a novel autoregulator controlling virulence in Ralstonia solanacearum” MolMicrobiol, vol. 26 pp. 251-259, 19972. M. Dhar et al. “Omega oxidation of 3-hydroxy fatty acids by the human CYP4F gene subfamily enzyme CYP4F11” Journal of Lipid Research, vol. 49,pp. 612-624, 20083. P. Jones et al. “Improved Stable Isotope Dilution-Gas Chromatography-Mass Spectrometry Method for Serum or Plasma Free 3-Hydroxy-Fatty Acids andIts Utility for the Study of Disorders of Mitochondrial Fatty Acid beta-Oxidation” Clinical Chemistry, vol. 46, pp. 149-155, 20004. P. Jones et al. “Accumulation of free 3-hydroxy fatty acids in the culture media of fibroblasts from patients deficient in long-chain l-3-hydroxyacyl-CoAdehydrogenase: a useful diagnostic aid” Clinical Chemistry, vol. 47(7) pp. 1190-1194, 2001 |
| PubChem Compound | 103553 |
| Last Modified | Nov 11 2021 |
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